Cas no 87-02-5 (2-Amino-5-naphthol-7-sulfonic Acid)

J acid, also known as 2-amino-5-naphthol-7 sulfonic acid; Light gray powder or particle, pure product is white needle crystal; It is used as a dye intermediate to manufacture reactive / direct dyes

2-Amino-5-naphthol-7-sulfonic Acid structure

87-02-5 structure

Product Name:2-Amino-5-naphthol-7-sulfonic Acid

CAS No:87-02-5

Molecular Formula:C₁₀H₉NO₄S

Molecular Weight:239.247761487961

MDL:MFCD00149251

CID:34404

PubChem ID:87562015

2-Amino-5-naphthol-7-sulfonic Acid Properties

Names and Identifiers

- 2-Amino-5-naphthol-7-sulfonic Acid
- 7-amino-4-hydroxy-2-naphthalenesulfonic acid
- Aminonaphthol Sulfonic Acid
- J Acid
- 6-Amino-1-naphthol-3-sulfonic Acid Hydrate
- 6-Amino-1-naphthol-3-sulfonic acid
- 7-Amino-4-hydroxy-2-naphthalenesulfonic Acid Hydrate
- J Acid Hydrate
- 7-Amino-4-hydroxy-2-naphthalene sulphonic acid
- KYARBIJYVGJZLB-UHFFFAOYSA-N
- 3-AMINO-8-HYDROXY-6-SULFONAPHTHALENE
- H11790
- 2-Naphthalenesulfonic acid, 7-amino-4-hydroxy-
- AKOS015854951
- Tox21_202232
- NCGC00249193-01
- HMS3085K07
- I acid
- 6-amino-3-sulfo-1-naphthol
- 9A1IU1C93L
- WLN: L66J BQ DSWQ HZ
- A0370
- 7-Amino-4-hydroxy-2-naphthalenesulfonic acid, technical, >=90% (T)
- EINECS 201-718-9
- Kyselina 6-amino-1-naftol-3-sulfonova
- SMR001547516
- 1-Hydroxy-6-amino-3-naphthalenesulfonic acid
- BRN 2217192
- 6-AMINO-1-HYDROXY-3-SULFONAPHTHALENE
- CCRIS 8989
- NSC31510
- NSC8631
- CHEBI:87316
- Kyselina 6-amino-1-naftol-3-sulfonova [Czech]
- 1-hydroxy-6-aminonaphthalene-3-sulphonic acid
- Tox21_303310
- 7-Amino-4-hydroxynaphthalene-2-sulphonic acid
- CAS-87-02-5
- UNII-9A1IU1C93L
- cid_6868
- 6-Amino-1-naphthol-3-sulfonic acid;2-Amino-5-naphthol-7-sulfonic acid; 7-Amino-4-hydroxy-2-naphthalene sulphonic acid
- DTXCID206520
- 1-HYDROXY-3-SULFO-6-AMINONAPHTHALENE
- Aminonaphthol sulfonic acid J
- AS-17223
- 3-amino-6-sulfo-8-naphthol
- 3-amino-8-naphthol-6-sulfonic acid
- 2-AMINO-5-HYDROXY-7-NAPHTHALENESULFONIC ACID
- FT-0611181
- NCGC00257232-01
- 1-NAPHTHOL-3-SULFONIC ACID, 6-AMINO-
- Kyselina I
- NSC-7556
- Isogamma acid
- 87-02-5
- 6-AMINO-1-HYDROXY-3-NAPHTHALENESULFONIC ACID
- LS-94893
- NSC 31510
- Q259271
- NSC7556
- Kyselina I [Czech]
- 7-amino-4-hydroxy-2-naphthalenesulphonic acid
- 7-Amino-4-hydroxy- 2-naphthalenesulfonic acid
- BDBM50206424
- 3-AMINO-8-HYDROXY-6-NAPHTHALENESULFONIC ACID
- 7-amino-4-hydroxynaphthalene-2-sulfonic acid
- CHEMBL220259
- NCGC00259781-01
- D00SSW
- J-Saure
- NSC-31510
- Kyselina 2-amino-5-naftol-7-sulfonova
- PD183075
- DTXSID7026520
- Kyselina 2-amino-5-naftol-7-sulfonova [Czech]
- 6-amino-1-hydroxynaphthalene-3-sulfonic acid
- 2-amino-5-hydroxynaphthalene-7-sulfonic acid
- MLS002638012
- EC 201-718-9
- CS-0187248
- 7-amino-4-hydroxynaphthalene-2-sulfonicacid
- W-104047
- 7-amino-4-hydroxy-naphthalene-2-sulfonic acid
- 7-amino-4-hydroxynaphthalen-2-sulfonsyre
- A915651
- SCHEMBL154124
- NSC-8631
- 1-Naphthol-3-sulfonic acid, 6-amino- (6CI)
- 7-Amino-4-hydroxy-2-naphthalenesulfonic acid (ACI)
- NSC 7556
- NSC 8631
- DB-056966
- NS00007596
- +Expand
- MDL： MFCD00149251
- InChIKey： KYARBIJYVGJZLB-UHFFFAOYSA-N
- Inchi： 1S/C10H9NO4S/c11-7-1-2-9-6(3-7)4-8(5-10(9)12)16(13,14)15/h1-5,12H,11H2,(H,13,14,15)
- SMILES： O=S(C1C=C2C(C=CC(=C2)N)=C(O)C=1)(O)=O

Computed Properties

Exact Mass: 239.02500
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 1
Monoisotopic Mass: 239.025228
Heavy Atom Count: 16
Complexity: 350
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.9
Tautomer Count: 19
Surface Charge: 0
Topological Polar Surface Area: 101

Experimental Properties

LogP: 3.03630
PSA: 109.00000
Refractive Index: 1.6500 (estimate)
Boiling Point:
Melting Point: >330°C
Color/Form: White needle like crystals.
Solubility: It is poorly soluble in cold water, slightly soluble in hot water, almost insoluble in ethanol, and soluble in alkaline solutions such as soda and caustic soda.
Density: 1.4338 (rough estimate)

2-Amino-5-naphthol-7-sulfonic Acid Security Information

Symbol: GHS08
RTECS：QK1295500
WGK Germany：1
Safety Term：8
Safety Instruction： S26-S27-S36/37/39
Packing Group：III
Risk Phrases：R34
Dangerous goods sign： C
Hazardous Material transportation number：UN 2585 8/PG 3
Hazard Statement： H320-H341
Warning Statement： P201-P202-P264-P280-P305+P351+P338+P337+P313-P308+P313-P405-P501
Prompt：warning
Storage Condition：Store at room temperature
PackingGroup：III
Risk Phrases： 34
Signal Word：Danger
HazardClass：8
FLUKA BRAND F CODES：21

2-Amino-5-naphthol-7-sulfonic Acid Customs Data

Customs Data：

China Customs Code:
2922299090

Overview:

2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

Summary:

2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-Amino-5-naphthol-7-sulfonic Acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003NIV-25g	7-Amino-4-hydroxynaphthalene-2-sulfonic acid	87-02-5	95%	25g	$27.00	2024-04-21
A2B Chem LLC	AB69655-5g	7-Amino-4-hydroxynaphthalene-2-sulfonic acid	87-02-5	95%	5g	$17.00	2024-04-19
Aaron	AR003NR7-5g	7-Amino-4-hydroxynaphthalene-2-sulfonic acid	87-02-5	95%	5g	$6.00
abcr	AB136406-25 g	6-Amino-1-naphthol-3-sulfonic acid hydrate, 95%; .	87-02-5	95%	25 g	€47.50	2023-07-20
Alichem	A219005383-1000g	7-Amino-4-hydroxynaphthalene-2-sulfonic acid	87-02-5	95%	1000g	$998.00	2023-08-31
Ambeed	A377043-25g	7-Amino-4-hydroxynaphthalene-2-sulfonic acid	87-02-5	95%	25g	$33.0
Apollo Scientific	OR323286-25g	7-Amino-4-hydroxy-2-naphthalenesulfonic acid monohydrate	87-02-5	95%	25g	£52.00	2024-05-24
Chemenu	CM140096-1000g	7-amino-4-hydroxynaphthalene-2-sulfonic acid	87-02-5	95%	1000g	$334	2021-08-05
eNovation Chemicals LLC	D759329-100g	7-Amino-4-hydroxynaphthalene-2-sulfonic acid	87-02-5	95.0%	100g	$180	2022-10-14
TRC	A618693-5g	2-Amino-5-naphthol-7-sulfonic Acid	87-02-5		5g	$ 52.00	2023-04-19

2-Amino-5-naphthol-7-sulfonic Acid Synthesis

Synthetic Circuit 1

83-56-7

50-00-0

87-02-5

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Water
1.2 -

Reference

Arylene azo 1,5-dihydroxy naphthalene-formaldehyde oligomeric dyes

Patel, H. S.; et al, International Journal of Polymeric Materials, 2001, 49(4), 457-465

Synthetic Circuit 2

83-56-7

50-00-0

87-02-5

Reaction Conditions

1.1 Reagents: Potassium carbonate
2.1 Reagents: Sodium hydroxide Solvents: Water
2.2 -

Reference

Arylene azo 1,5-dihydroxy naphthalene-formaldehyde oligomeric dyes

Patel, H. S.; et al, International Journal of Polymeric Materials, 2001, 49(4), 457-465

2-Amino-5-naphthol-7-sulfonic Acid Raw materials

2-Amino-5-naphthol-7-sulfonic Acid Preparation Products

2-Amino-5-naphthol-7-sulfonic Acid (87-02-5)

2-Amino-5-naphthol-7-sulfonic Acid Suppliers

TIAN MEN HENG CHANG HUA GONG Co., Ltd.

Audited Supplier

(CAS:87-02-5)

MR./MRS.:LEI JING LI

Phone:15102714773

Email:1178380033@qq.com

JIANG SU RUN FENG HE CHENG Technology Co., Ltd.

Audited Supplier

(CAS:87-02-5)

MR./MRS.:CAI JING LI

Phone:18662931390

Email:507167383@qq.com

Jiangsu Raien Environmental Protection Technology Co., Ltd

Audited Supplier

(CAS:87-02-5)

MR./MRS.:FEI XIAO JIE

Phone:18662920632

Email:3485543679@qq.com

Hubei Wande Chemical Co.,Ltd.

Audited Supplier

(CAS:87-02-5)

MR./MRS.:CHEN DAN DAN

Phone:15827180502

Email:1148980033@qq.com

Wuhan Newgreat Chemical Co., Ltd

Audited Supplier

(CAS:87-02-5)

MR./MRS.:ZHANG JING LI

Phone:18502781673

Email:new_great@163.com

SHANG HAI PU KE Biotechnology Co., Ltd.

Audited Supplier

(CAS:87-02-5)

MR./MRS.:HE JING LI

Phone:18027310741

Email:SKY20045@163.COM

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Hongxian Zeng,Ren-Cheng Tang RSC Adv. 2014 4 38064
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Lijun You,Feifei Lu,Lidao Song,Yeping Yin,Qiqing Zhang RSC Adv. 2015 5 64711
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Yuying Cao,Fei Wu,Chang Xu,Haotian Wu,Shuixing Li,Xinru Wang,Tianyi Chen,Boyu Peng,Hanying Li,Hongzheng Chen,Lijian Zuo Mater. Chem. Front. 2023 7 1803
4. Multi-functional wool fabrics by graft-copolymerisation with polystyrene sulphonate: their enhanced fire retardancy, mechanical properties, and stain-resistance

Mohammad Mahbubul Hassan,John Robert McLaughlin New J. Chem. 2018 42 18919
5. Ferromagnetic interactions through triple hydrogen bonds in the coordination polymers of α,α′-dihydroxy-bibenzyl-4,4′-dicarboxylate

Yu Ma,Ai-Ling Cheng,En-Qing Gao Dalton Trans. 2010 39 3521
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Fatemeh Khodam,Zolfaghar Rezvani,Ali Reza Amani-Ghadim RSC Adv. 2015 5 19675
7. Decolorization of Color Index Acid Orange 20 buffer solution using horseradish peroxidase immobilized on modified PAN-beads

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8. An innovative, low-cost and environment-friendly approach by using a deep eutectic solvent as the water substitute to minimize waste in the textile industry and for better clothing performance

Zhe Jiang,Yifan Cui,Guolin Zheng,Yimin Wei,Qiang Wang,Man Zhou,Ping Wang,Yuanyuan Yu Green Chem. 2022 24 5904
9. Basic principles of electrolyte chemistry for microfluidic electrokinetics. Part I: Acid–base equilibria and pH buffers

Alexandre Persat,Robert D. Chambers,Juan G. Santiago Lab Chip 2009 9 2437
10. Synergistic removal of dyes by Myrothecium verrucaria immobilization on a chitosan–Fe membrane

Yuezhong Wen,Ying Liang,Chensi Shen,Hongkai Wang,Dongmei Fu,Hongyu Wang RSC Adv. 2015 5 68200

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Cas no 87-02-5 (2-Amino-5-naphthol-7-sulfonic Acid)

2-Amino-5-naphthol-7-sulfonic Acid Properties

Names and Identifiers

Computed Properties

Experimental Properties

2-Amino-5-naphthol-7-sulfonic Acid Security Information

2-Amino-5-naphthol-7-sulfonic Acid Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2-Amino-5-naphthol-7-sulfonic Acid Price

2-Amino-5-naphthol-7-sulfonic Acid Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

2-Amino-5-naphthol-7-sulfonic Acid Raw materials

2-Amino-5-naphthol-7-sulfonic Acid Preparation Products

2-Amino-5-naphthol-7-sulfonic Acid Suppliers

2-Amino-5-naphthol-7-sulfonic Acid Related Literature

Related Categories

87-02-5 (2-Amino-5-naphthol-7-sulfonic Acid) Related Products